((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane ((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane
Brand Name: Vulcanchem
CAS No.:
VCID: VC13882579
InChI: InChI=1S/C29H41BrOSi/c1-29(2,3)32(27-21-15-13-16-22-27,28-23-17-14-18-24-28)31-26-20-12-10-8-6-4-5-7-9-11-19-25-30/h13-18,21-24H,4-5,7,9-12,19-20,25-26H2,1-3H3
SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCC#CCCCCCCCBr
Molecular Formula: C29H41BrOSi
Molecular Weight: 513.6 g/mol

((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane

CAS No.:

Cat. No.: VC13882579

Molecular Formula: C29H41BrOSi

Molecular Weight: 513.6 g/mol

* For research use only. Not for human or veterinary use.

((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane -

Specification

Molecular Formula C29H41BrOSi
Molecular Weight 513.6 g/mol
IUPAC Name 13-bromotridec-5-ynoxy-tert-butyl-diphenylsilane
Standard InChI InChI=1S/C29H41BrOSi/c1-29(2,3)32(27-21-15-13-16-22-27,28-23-17-14-18-24-28)31-26-20-12-10-8-6-4-5-7-9-11-19-25-30/h13-18,21-24H,4-5,7,9-12,19-20,25-26H2,1-3H3
Standard InChI Key XUJIZWOPSIMTFR-UHFFFAOYSA-N
SMILES CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCC#CCCCCCCCBr
Canonical SMILES CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCC#CCCCCCCCBr

Introduction

((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane is a complex organic compound with the molecular formula C29H41BrOSi and a molecular weight of approximately 513.64 g/mol . This compound is a silane derivative, featuring a brominated alkyne moiety, a tert-butyl group, and a diphenylsilane structure. These components contribute to its unique chemical properties and potential applications in organic synthesis and materials science.

Chemical Data

PropertyValue
Molecular FormulaC29H41BrOSi
Molecular Weight513.64 g/mol
CAS Number240427-80-9
Linear FormulaNot specified
Boiling PointNot available
DensityNot available

Synthesis and Reactivity

The synthesis of ((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane typically involves multiple steps, although detailed synthesis protocols are not widely published. The compound's reactivity is primarily attributed to the bromine atom and the alkyne group, which can participate in various organic reactions.

Potential Reactions

  • Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles.

  • Alkyne Reactions: The alkyne group can undergo cycloadditions, hydrogenations, and other typical alkyne reactions.

Biological Activity and Applications

While specific biological activity data for ((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane is limited, compounds with brominated alkynes often exhibit antimicrobial and antifungal properties due to their ability to disrupt cellular processes. This compound may have potential applications in pharmaceuticals, materials science, and organic synthesis.

Potential Applications

  • Pharmaceuticals: Antimicrobial and antifungal agents.

  • Materials Science: Novel materials with unique properties.

  • Organic Synthesis: Intermediate in complex organic reactions.

Comparison with Similar Compounds

((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane shares structural similarities with other silane derivatives but is distinguished by its long-chain brominated alkyne structure.

Similar Compounds

Compound NameMolecular FormulaUnique Features
(4-Bromophenoxy)(tert-butyl)diphenylsilaneContains a phenoxy group instead of an alkyne
tert-butyl(chloro)diphenylsilaneChlorine atom instead of bromine
(but-3-en-1-yloxy)(tert-butyl)diphenylsilaneAlkenyloxy group instead of brominated alkyne

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